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Compound of Interest

Compound Name: 4-Nitrobenzoic Acid

Cat. No.: B1664617

An In-depth Technical Guide to 4-Nitrobenzoic Acid

This technical guide provides a comprehensive overview of 4-Nitrobenzoic acid, a significant
compound in research and industrial applications. It is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical and physical
properties, experimental protocols, and its role as a synthetic precursor.

Core Identification
CAS Number: 62-23-7[1]

Molecular Structure: 4-Nitrobenzoic acid is an organic compound featuring a benzene ring
substituted with a carboxylic acid group and a nitro group at the para (4) position.

Chemical Formula: C7HsNOa4
Synonyms: p-Nitrobenzoic acid, PNBA, 1-Carboxy-4-nitrobenzene[2][3]

Physicochemical and Toxicological Data

The following table summarizes key quantitative data for 4-Nitrobenzoic acid, facilitating easy
reference and comparison.
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Property Value

Molecular Weight 167.12 g/mol [1]

Melting Point 237-240 °C[1]

Boiling Point 220-221 °C

Density 1.61 g/cm3 at 20 °C[4]

Solubility in Water 0.42 g/L at 20 °C (slightly soluble)[1]
pKa 3.44[5]

log Kow (LogP) 1.89[5]

LD50 (Oral, Rat) 1960 mg/kg[1][6]

Experimental Protocols

Detailed methodologies for key experiments involving 4-Nitrobenzoic acid are provided below.

Synthesis of 4-Nitrobenzoic Acid via Oxidation of p-
Nitrotoluene

This protocol describes a common method for the laboratory synthesis of 4-Nitrobenzoic acid.

Materials and Reagents:

p-Nitrotoluene

Potassium permanganate (KMnOa) or potassium dichromate (K2Cr207)

Sodium hydroxide (NaOH) solution

Dilute hydrochloric acid (HCI)

Deionized water

Procedure:
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A mixture of p-nitrotoluene and a strong oxidizing agent (such as potassium permanganate)
is prepared.

The mixture is heated under alkaline conditions, for instance, in a sodium hydroxide solution.

Following the completion of the reaction, the mixture is filtered to eliminate oxidation by-
products.

The resulting filtrate is then acidified using dilute hydrochloric acid, leading to the
precipitation of 4-Nitrobenzoic acid.

The precipitate is purified through recrystallization to yield pure 4-Nitrobenzoic acid.[7]

Synthesis of Procaine from 4-Nitrobenzoic Acid

This protocol outlines the use of 4-Nitrobenzoic acid as a key intermediate in the synthesis of

the local anesthetic, procaine.

Step 1: Synthesis of 4-Nitrobenzoyl Chloride

4-Nitrobenzoic acid is reacted with a chlorinating agent, such as thionyl chloride (SOCIz) or
phosphorus pentachloride (PCls), to produce 4-nitrobenzoyl chloride.[8][9]

Step 2: Esterification to form Nitrocaine

4-Nitrobenzoyl chloride is esterified with 2-diethylaminoethanol.[9]

In a typical procedure, 60g of p-nitrobenzoic acid, 360g of xylene, and 44g of
diethylaminoethanol are added to a three-necked flask.[10]

The mixture is heated to reflux at a temperature of 141-143°C for a duration of 8 to 12 hours
to separate water.[10]

After the reaction is complete, the mixture is cooled, and the xylene is recovered under
reduced pressure.[10]

Step 3: Reduction of the Nitro Group to form Procaine
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e The intermediate, nitrocaine, is then subjected to a reduction reaction to convert the nitro
group to an amino group.

» This reduction can be achieved through catalytic hydrogenation, for example, using a Raney
nickel catalyst and hydrogen gas.[9]

 Alternatively, the reduction can be carried out using iron powder in the presence of an acid.
[11]

Workflow Visualization

The following diagram illustrates the synthetic pathway from 4-Nitrobenzoic acid to Procaine,
a widely used local anesthetic.
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Caption: Synthetic pathway from 4-Nitrobenzoic acid to Procaine.

Applications in Research

and Drug Development
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4-Nitrobenzoic acid is a versatile building block in organic synthesis with numerous
applications in the pharmaceutical and chemical industries:

o Pharmaceutical Intermediate: It is a crucial precursor in the synthesis of various active
pharmaceutical ingredients (APIs), including folic acid, p-aminobenzoic acid (PABA), and
local anesthetics like procaine and benzocaine.[2][12][13]

e Dye and Pigment Industry: It serves as an intermediate in the manufacturing of dyes and
pigments.[2]

o Agrochemicals: 4-Nitrobenzoic acid is utilized in the synthesis of compounds for crop
protection.[2][12]

o Polymer Chemistry: It is employed in the formulation of polymers and resins to enhance
material properties.[12]

o Analytical Chemistry: This compound is used as a reagent in various analytical methods.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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